CaSR Antagonist
  • Encaleret
    Encaleret
    • Cat. No.:
    • B607308
    • CAS No.:
    • 787583-71-5
    • Molecular Formula:
    • C29H33ClFNO4
    • Molecular Weight:
    • 514.0 g/mol
    Description
    ENCALERET is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 4 investigational indications.
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  • SB-423562 hydrochloride
    SB-423562 hydrochloride
    • Cat. No.:
    • B610715
    • CAS No.:
    • 351490-72-7
    • Molecular Formula:
    • C26H33ClN2O4
    • Molecular Weight:
    • 473.0 g/mol
    Description
    SB-423562 is a calcium-sensing receptor antagonist potentially for the treatment of autosomal dominant hypocalcemia
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  • SB-423562
    SB-423562
    • Cat. No.:
    • B1242388
    • CAS No.:
    • 351490-27-2
    • Molecular Formula:
    • C26H32N2O4
    • Molecular Weight:
    • 436.5 g/mol
    Description
    a calcium-sensing receptor antagonist;  structure in first source
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  • Ronacaleret
    Ronacaleret
    • Cat. No.:
    • B1243355
    • CAS No.:
    • 753449-67-1
    • Molecular Formula:
    • C25H31F2NO4
    • Molecular Weight:
    • 447.5 g/mol
    Description
    Ronacaleret is a calcium-sensing receptor antagonist.
    RONACALERET is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indications.
    a calciu...
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  • NPS-2143 hydrochloride
    NPS-2143 hydrochloride
    • Cat. No.:
    • B1353926
    • CAS No.:
    • 324523-20-8
    • Molecular Formula:
    • C24H26Cl2N2O2
    • Molecular Weight:
    • 445.4 g/mol
    Description
    Potent, selective Ca2+-sensing receptor antagonist (IC50 = 43 nM). Stimulates parathyroid hormone secretion (EC50 = 41 nM). Shows antihypertensive effects in vivo. Orally active.
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  • Ronacaleret Hydrochloride
    Ronacaleret Hydrochloride
    • Cat. No.:
    • B1679520
    • CAS No.:
    • 702686-96-2
    • Molecular Formula:
    • C25H32ClF2NO4
    • Molecular Weight:
    • 484.0 g/mol
    Description
    Ronacaleret, also known as SB751689, is an orally-active calcium-sensing receptor (CaSR) antagonist that has the potential for therapeutic utility in the stimulation of PTH release, notably as a bone anabolic a...
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  • NPS-2143
    NPS-2143
    • Cat. No.:
    • B1680073
    • CAS No.:
    • 284035-33-2
    • Molecular Formula:
    • C24H25ClN2O2
    • Molecular Weight:
    • 408.9 g/mol
    Description
    NPS-2143, also known as SB-262470 and SB-262470A, is a Calcium-sensing receptor antagonist (calcilytic). NPS-2143 stimulates release of parathyroid hormone. Calcilytic drugs have been researched as potential tre...
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  • Tak-075
    Tak-075
    • Cat. No.:
    • B10853421
    • CAS No.:
    • 667931-33-1
    • Molecular Formula:
    • C36H46N4O4S
    • Molecular Weight:
    • 630.8 g/mol
    Description
    Tak-075 is a useful research compound. Its molecular formula is C36H46N4O4S and its molecular weight is 630.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tak-075 suitable for many resear...
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  • SB-423557
    SB-423557
    • Cat. No.:
    • B12087675
    • CAS No.:
    • Molecular Formula:
    • C28H36N2O4
    • Molecular Weight:
    • 464.6 g/mol
    Description
    SB-423557 is a useful research compound. Its molecular formula is C28H36N2O4 and its molecular weight is 464.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SB-423557 suitable for many res...
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  • CaSR antagonist-1
    CaSR antagonist-1
    • Cat. No.:
    • B12392425
    • CAS No.:
    • Molecular Formula:
    • C29H24FN3O2S
    • Molecular Weight:
    • 497.6 g/mol
    Description
    CaSR antagonist-1 is a useful research compound. Its molecular formula is C29H24FN3O2S and its molecular weight is 497.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CaSR antagonist-1 sui...
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